Cas no 1217463-08-5 ((R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride)

• Product Name: (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride
• CAS No: 1217463-08-5
• MF: C₂₁H₁₆ClF₁₂N
• MW: 545.792286872864
• MDL: MFCD11044856
• CID: 2602880
• PubChem ID: 329760408
• Update Time: 2025-10-29

(R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-{BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHYL}PYRROLIDINE HYDROCHLORIDE
• (2R)-2-[bis[3,5-bis(trifluoromethyl)phenyl]methyl]pyrrolidine,hydrochloride
• (R)-2-(Bis[3,5-bis(trifluoromethyl)phenyl]methyl)pyrrolidine hydrochloride
• (2R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine--hydrogen chloride (1/1)
• (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride
• J-004619
• D93377
• AS-78011
• (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride, 97%
• (2R)-2-[bis[3,5-bis(trifluoromethyl)phenyl]methyl]pyrrolidine;hydrochloride
• DTXSID90746167
• (R)-2-{BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHYLPYRROLIDINE HYDROCHLORIDE
• 1217463-08-5
• (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride

• MDL： MFCD11044856
• Inchi： 1S/C21H15F12N.ClH/c22-18(23,24)12-4-10(5-13(8-12)19(25,26)27)17(16-2-1-3-34-16)11-6-14(20(28,29)30)9-15(7-11)21(31,32)33;/h4-9,16-17,34H,1-3H2;1H/t16-;/m1./s1
• InChI Key： CQFLULWFNBQFEP-PKLMIRHRSA-N
• SMILES： Cl.FC(C1C=C(C(F)(F)F)C=C(C=1)C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)[C@H]1CCCN1)(F)F

Computed Properties

• Exact Mass: 545.0779652g/mol
• Monoisotopic Mass: 545.0779652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

(R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride

Compound CAS No. 1217463-08-5: (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine Hydrochloride

The compound (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride, identified by the CAS registry number 1217463-08-5, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role as intermediates in the development of bioactive molecules. The structure of this compound is characterized by a pyrrolidine ring substituted with a bis[3,5-bis(trifluoromethyl)phenyl]methyl group at the 2-position, along with an hydrochloride counterion. The presence of trifluoromethyl groups on the aromatic rings introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly as building blocks for the synthesis of complex molecules with therapeutic potential. The (R)-configuration of this compound suggests its enantiomeric purity, which is crucial for applications in asymmetric synthesis and chiral resolution. The trifluoromethyl substituents on the phenyl rings further enhance the compound's stability and bioavailability, making it a promising candidate for use in drug discovery programs targeting various disease states.

The synthesis of (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride involves a multi-step process that typically begins with the preparation of the bis[3,5-bis(trifluoromethyl)phenyl]methanol precursor. This precursor is then subjected to nucleophilic substitution or coupling reactions to introduce the pyrrolidine moiety. The stereochemistry at the 2-position is controlled through enantioselective catalysis or resolution techniques, ensuring the desired (R)-configuration. The hydrochloride salt form is often preferred due to its enhanced solubility and stability under physiological conditions.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead molecule for anti-inflammatory and analgesic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug design. Additionally, the compound has been explored in materials science for its potential as a chiral catalyst or as a component in advanced polymer systems.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies have revealed favorable binding affinities to several therapeutic targets, suggesting its potential as a lead compound for drug development. Furthermore, green chemistry approaches have been applied to optimize its synthesis pathway, reducing waste and improving sustainability.

The integration of experimental and computational methods has significantly enhanced our understanding of the properties and applications of (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride. As research continues to uncover new insights into its structure-function relationships, this compound is expected to play an increasingly important role in both academic and industrial settings.